Cas no 2228339-34-0 (4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butan-2-amine)

• Product Name: 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butan-2-amine
• CAS No: 2228339-34-0
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5970050
• PubChem ID: 165648978
• Update Time: 2025-06-12

4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butan-2-amine
• EN300-1779141
• 2228339-34-0

• Inchi： 1S/C11H19N3/c1-8(12)6-7-11-9-4-2-3-5-10(9)13-14-11/h8H,2-7,12H2,1H3,(H,13,14)
• InChI Key： CPNLBMSBIBEYPO-UHFFFAOYSA-N
• SMILES： N1C2CCCCC=2C(CCC(C)N)=N1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.7Ų

Additional information on 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butan-2-amine

Comprehensive Overview of 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butan-2-amine (CAS No. 2228339-34-0)

The compound 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butan-2-amine (CAS No. 2228339-34-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydroindazole core linked to a butan-2-amine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to breakthroughs in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butan-2-amine has surged, driven by advancements in medicinal chemistry and targeted therapy. This compound's indazole derivative structure is known for its versatility in interacting with biological targets, making it a focal point for studies on enzyme inhibition and receptor modulation. Its CAS No. 2228339-34-0 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the key reasons for the interest in 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butan-2-amine is its potential role in addressing neurodegenerative diseases and metabolic disorders. The tetrahydroindazole ring system is often associated with neuroprotective effects, while the butan-2-amine side chain may enhance bioavailability. These properties align with current trends in precision medicine, where researchers seek compounds with high specificity and minimal side effects.

From a synthetic perspective, 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butan-2-amine presents intriguing challenges and opportunities. Chemists are exploring efficient synthetic routes to produce this compound at scale, often leveraging catalytic methods and green chemistry principles. The compound's CAS No. 2228339-34-0 is frequently cited in patents and publications, underscoring its commercial and scientific value.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that indazole derivatives like 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butan-2-amine may exhibit anti-proliferative activity against certain cancer cell lines. This has led to collaborations between academia and biotech firms to explore its mechanisms of action and optimize its pharmacokinetic profile.

In the context of drug design, the tetrahydroindazole core of 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butan-2-amine offers a robust platform for structural modifications. Medicinal chemists are investigating analogs with improved binding affinity and selectivity, aiming to develop next-generation therapeutics. The compound's CAS No. 2228339-34-0 serves as a critical identifier in these efforts, facilitating data sharing and collaboration.

Beyond its pharmaceutical applications, 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butan-2-amine is also being studied for its potential in material science. Its unique chemical properties could contribute to the development of advanced polymers or sensors, though this area remains underexplored. The compound's versatility highlights the importance of interdisciplinary research in unlocking its full potential.

As the scientific community continues to investigate 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butan-2-amine, its CAS No. 2228339-34-0 will undoubtedly remain a key reference point. Whether in drug discovery, chemical synthesis, or material innovation, this compound exemplifies the intersection of creativity and precision in modern chemistry. Its story is still unfolding, with each study adding to our understanding of its capabilities and limitations.